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Compound of Interest

Compound Name: Trimethyl trimellitate

Cat. No.: B1293766

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of Trimethyl trimellitate (TMTM) and
Trioctyl trimellitate (TOTM), two key plasticizers in the trimellitate ester family. The selection of
a plasticizer is critical in the formulation of polymers, directly impacting the final product's
performance, durability, and biocompatibility—factors of utmost importance in medical devices,
pharmaceutical packaging, and other sensitive applications. This document summarizes key
performance data, outlines experimental protocols for evaluation, and illustrates the
fundamental relationships between molecular structure and performance characteristics.

Introduction: The Role of Molecular Structure

Plasticizers are additives that increase the flexibility, or plasticity, of a material, most commonly
a polymer like polyvinyl chloride (PVC).[1] Trimellitate esters are known for their high
performance, particularly their low volatility and high thermal stability compared to conventional
phthalate plasticizers.[2][3] The primary difference between TMTM and TOTM lies in their alkyl
chains, which dictates their performance. TMTM, with its short methyl ester groups, has a
significantly lower molecular weight than TOTM, which features longer, branched 2-ethylhexyl
groups.[4][5] This structural difference is the foundation for their varying performance in
permanence, efficiency, and thermal stability.

Quantitative Performance Data
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The following tables summarize the physical and performance properties of TMTM and TOTM.

Data for TOTM is well-documented in scientific literature and technical data sheets. However,

specific, publicly available experimental data for TMTM's performance in PVC is limited;

therefore, some values are inferred based on chemical principles and available information.

Table 1: Physical and Chemical Properties

Trimethyl Trimellitate

Property (TMTM)

Trioctyl Trimellitate (TOTM)

Trimethyl 1,2,4-

benzenetricarboxylate[4]

Chemical Name

Tris(2-ethylhexyl) trimellitate[5]

CAS Number 2459-10-1[4] 3319-31-1[5]
Molecular Formula C12H1206[4] C33H5406[5]
Molecular Weight ( g/mol ) 252.22[4] 546.78|5]

Appearance

Clear, colorless to yellow

viscous liquid[4]

Clear, viscous, colorless to
pale yellow liquid[6]

Boiling Point (°C)

~335 (at 760 mmHQg)[7]; 194

(at 12 mmHQg)[4]

~414 (at 760 mmHg)[5]

Density (g/mL at 25°C)

~1.261[4]

~0.988 (at 20°C)[8]

Water Solubility

1.11 g/L at 20°C[4]

Practically insoluble (1.8 ng/L
at 25°C)[5]

Table 2: Performance Characteristics in PVC Formulations (Note: Performance data is typically

dependent on the specific formulation, including concentration and other additives.)
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Performance Metric

Trimethyl Trimellitate
(TMTM)

Trioctyl Trimellitate (TOTM)

Plasticizer Efficiency

Higher (Theoretically, due to
lower MW)

Lower (Requires higher
concentrations for same
softness)[9][10]

Hardness (Shore A/D)

Data not available

An increase in TOTM leads to

a decrease in hardness[11]

Tensile Strength

Data not available

Generally decreases with

increasing concentration[12]

Elongation at Break (%)

Data not available

Data available in specific

formulations[9]

Volatility (Weight Loss %)

Higher than TOTM (Inferred
due to lower MW)

Very Low (<1% weight loss,
24h @ 130°C)[9]

Migration Resistance

Lower than TOTM (Inferred
due to lower MW)

Excellent; migration is
significantly lower than
DEHP[13][14]

Extraction Resistance

Lower than TOTM (Inferred
due to lower MW)

Excellent resistance to soapy

water and oils[15]

Thermal Stability

Good[7]

Excellent[6]

Analysis of Performance

Permanence (Volatility and Migration)

Permanence is a critical factor for plasticizers in medical and pharmaceutical applications, as

loss of the plasticizer can lead to material embrittlement and contamination of the surrounding

environment.[1] Due to its significantly higher molecular weight and long, entangled alky!

chains, TOTM exhibits exceptionally low volatility and superior resistance to migration and

extraction.[2][16] Experimental studies have shown that TOTM's migration into blood from PVC

tubing is approximately 350 times lower than that of the common phthalate plasticizer DEHP.

[13][14]
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Conversely, TMTM, with its much lower molecular weight, is expected to be more volatile and
more susceptible to migration and extraction.[4] While noted for having low volatility compared
to other small esters, it cannot match the permanence of high-molecular-weight plasticizers like
TOTM.[7]

Thermal Stability

Both TMTM and TOTM are derived from a stable aromatic core, granting them good thermal
stability.[7][11] However, TOTM's higher molecular weight contributes to its superior
performance at elevated temperatures, making it the preferred choice for applications like high-
temperature wire and cable insulation and automotive interiors.[3][16]

Plasticizing Efficiency

Plasticizer efficiency refers to the concentration of plasticizer required to achieve a desired
level of flexibility. Generally, lower molecular weight plasticizers are more efficient.[17]
Therefore, it can be inferred that TMTM is a more efficient plasticizer than TOTM, meaning less
TMTM would be required to achieve the same hardness reduction. However, this increased
efficiency comes at the cost of reduced permanence.[9][10]

Biocompatibility and Toxicological Profile

For drug development and medical device professionals, the toxicological profile of a plasticizer
Is paramount. High molecular weight trimellitates are generally considered to have a favorable
safety profile.

Trioctyl Trimellitate (TOTM): Extensive studies have been conducted on TOTM, and it is often
used as a safer alternative to DEHP in medical devices.[4][18] It exhibits low toxicity and is not
classified as a carcinogen.[8] Studies on its biological effects suggest that while it may have
some minor receptor-mediated activity, it is considered a viable and safer alternative for
plasticizing medical devices.[18] The primary concern with any plasticizer is its potential to
leach; TOTM's extremely low migration rate significantly mitigates this risk.[13][14]

Trimethyl Trimellitate (TMTM): Specific biocompatibility and in-depth toxicological data for
TMTM are limited in public literature. As a trimellitate ester, it is expected to have low toxicity.
[14][19] However, its higher potential for migration compared to TOTM means that for any given
application, the leached amount would likely be higher, necessitating a thorough risk
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assessment for direct contact applications in the medical or pharmaceutical fields. TMTM is

used as a co-monomer in the production of some thermoplastic elastomers intended for food

contact, suggesting it can be used safely in certain regulated applications.[16]

Visualizations

Structure-Property Relationship

The following diagram illustrates the fundamental relationship between the molecular structure

of the plasticizers and their key performance characteristics.
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Caption: Relationship between plasticizer molecular structure and key performance properties.

Experimental Workflow for Plasticizer Evaluation
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This diagram outlines a typical workflow for the comparative evaluation of plasticizers in a
polymer formulation.

Define Polymer Formulation

(e.g., PVC + Plasticizer at X phr)

Compounding
(e.g., Two-Roll Mill / Extruder)

:

Specimen Preparation
(e.g., Compression Molding)

:

Conditioning
(ASTM D618)

Performance Testing

Mechanical Testing Thermal Analysis Permanence Testing
(ASTM D412, D2240) (TGA, DSC) (ASTM D1203, ISO 6427)

Data Analysis & Comparison

Click to download full resolution via product page

Caption: Standard experimental workflow for evaluating and comparing plasticizer
performance.

Detailed Experimental Protocols

The following are standardized methodologies for key experiments used to evaluate plasticizer
performance.

5.1. Mechanical Properties Testing

+ Tensile Strength and Elongation (ASTM D412): This test determines the tensile properties of
thermoset rubbers and thermoplastic elastomers.
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o Specimen Preparation: Dumbbell-shaped test specimens are cut from compression-
molded sheets of the plasticized polymer.

o Procedure: Specimens are placed in the grips of a universal testing machine (tensile
tester). The sample is pulled at a constant rate (e.g., 500 mm/min) until it fails.

o Data Acquired:
» Tensile Strength: The maximum stress applied during the stretching of the specimen.

» Ultimate Elongation: The elongation at the moment of rupture.

e Hardness (ASTM D2240): This method measures the indentation hardness of materials
using a durometer.

o Specimen Preparation: A flat specimen with a minimum thickness of 6 mm is required.
Thinner samples can be stacked.

o Procedure: A durometer (typically Shore A or Shore D scale for plasticized polymers) is
pressed firmly against the specimen. The hardness value is read within one second of firm
contact.

o Data Acquired: A dimensionless hardness value, which indicates the material's resistance
to indentation.

5.2. Permanence Testing

» Volatility (ASTM D1203): This test measures the mass loss of plasticizers from a plastic
material upon heating.

o Specimen Preparation: Circular discs of the plasticized material are cut to a specific
diameter.

o Procedure: The initial weight of the specimen is recorded. It is then placed in a circulating
air oven for a specified time and temperature (e.g., 24 hours at 130°C). After heating, the
specimen is cooled in a desiccator and reweighed.
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o Data Acquired: The percentage of weight loss, which corresponds to the amount of
volatilized plasticizer.

o Extraction Resistance (ISO 6427): This standard specifies methods for determining the
matter extractable from plastics by organic solvents.

o Specimen Preparation: A test portion of the plasticized material is weighed and placed in
an extraction thimble.

o Procedure: The thimble is placed in a Soxhlet extraction apparatus. The material is
extracted with a specified solvent (e.g., hexane to simulate oily contact) for a defined
period.

o Data Acquired: The amount of extracted matter is determined by weighing the residue
after evaporating the solvent from the extraction flask. The result is expressed as a
percentage of the original sample mass.

5.3. Thermal Stability Testing

e Thermogravimetric Analysis (TGA): This technique measures the change in mass of a
sample as a function of temperature or time in a controlled atmosphere.

o Procedure: A small, accurately weighed sample of the plasticizer or plasticized polymer is
placed in a TGA furnace. The sample is heated at a constant rate (e.g., 10°C/min) under a
controlled atmosphere (e.g., nitrogen).

o Data Acquired: A TGA curve showing mass loss versus temperature. From this, the onset
decomposition temperature (the point at which significant weight loss begins) can be
determined, providing a measure of thermal stability.

Conclusion and Recommendations

The choice between Trimethyl trimellitate (TMTM) and Trioctyl trimellitate (TOTM) is a classic
trade-off between plasticizing efficiency and permanence.

o Trioctyl Trimellitate (TOTM) is the superior choice for applications where long-term durability,
high-temperature resistance, and minimal plasticizer migration are critical. Its high molecular
weight ensures it remains within the polymer matrix, making it ideal for medical devices,
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automotive interiors, and wire and cable insulation where safety and reliability are
paramount.[3][13][16]

Trimethyl Trimellitate (TMTM), due to its lower molecular weight, likely offers higher
plasticizing efficiency. It is primarily used as a monomer or co-monomer in polymer synthesis
and may be suitable for applications where high permanence is not the primary concern and
improved processing is desired.[7][16] However, for sensitive applications such as medical
devices or drug-contact materials, the lack of extensive, publicly available data on its
migration and biocompatibility warrants a cautious approach and necessitates rigorous,
application-specific testing.

For researchers and drug development professionals, the data strongly supports the use of

TOTM in applications requiring high safety and stability. The significantly lower potential for

leaching and its well-documented toxicological profile provide a higher degree of confidence for

use in materials that may have direct or indirect patient contact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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